Cas no 115666-43-8 (1-Acetyl-6-iodoindoline)

• Product Name: 1-Acetyl-6-iodoindoline
• CAS No: 115666-43-8
• MF: C₁₀H₁₀INO
• MW: 287.096974849701
• CID: 1205737
• PubChem ID: 11666396
• Update Time: 2025-10-31

1-Acetyl-6-iodoindoline Chemical and Physical Properties

Names and Identifiers

• 1-(6-iodo-2,3-dihydroindol-1-yl)ethanone
• 1-Acetyl-6-iodoindoline
• 1-acetyl-2,3-dihydro-6-iodoindole
• 1-acetyl-6-iodo-indoline
• AGN-PC-00DQA3
• SureCN980588
• N-acetyl-6-iodoindoline
• ACMC-1C8O0
• CTK0G0668
• 1H-Indole, 1-acetyl-2,3-dihydro-6-iodo-
• DTXSID50470299
• DB-060743
• QYOUFIOXEFUHAU-UHFFFAOYSA-N
• 1-(6-iodo-2,3-dihydro-1H-indol-1-yl)ethan-1-one
• SCHEMBL980588
• Ethanone, 1-(2,3-dihydro-6-iodo-1H-indol-1-yl)-
• 115666-43-8

• Inchi： 1S/C10H10INO/c1-7(13)12-5-4-8-2-3-9(11)6-10(8)12/h2-3,6H,4-5H2,1H3
• InChI Key： QYOUFIOXEFUHAU-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N(C(C)=O)CC2

Computed Properties

• Exact Mass: 286.9803
• Monoisotopic Mass: 286.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-Acetyl-6-iodoindoline

1-Acetyl-6-Iodoindoline: A Comprehensive Overview

The compound with CAS No. 115666-43-8, commonly referred to as 1-Acetyl-6-Iodoindoline, has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. This article delves into the structural characteristics, synthesis methods, and recent advancements in the utilization of 1-Acetyl-6-Iodoindoline across different industries.

1-Acetyl-6-Iodoindoline is an organic compound belonging to the indoline family, a class of heterocyclic compounds with a six-membered ring containing one nitrogen atom. The molecule's structure is characterized by an acetyl group attached to the first carbon and an iodine atom at the sixth position of the indoline ring. This specific substitution pattern imparts unique electronic and steric properties to the compound, making it highly versatile for various applications.

Recent studies have highlighted the importance of 1-Acetyl-6-Iodoindoline in the field of medicinal chemistry. Researchers have explored its potential as a precursor for drug development, particularly in the design of bioactive molecules targeting specific cellular pathways. The presence of the iodine atom at the sixth position facilitates various chemical transformations, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

In addition to its role in drug discovery, 1-Acetyl-6-Iodoindoline has found applications in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the synthesis of novel materials for electronic devices. For instance, recent research has demonstrated its utility in creating organic semiconductors with improved charge transport properties.

The synthesis of 1-Acetyl-6-Iodoindoline involves a multi-step process that typically begins with the preparation of indole derivatives. The introduction of the acetyl and iodine groups requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have significantly streamlined this process, making large-scale production more feasible.

One of the most promising areas of research involving 1-Acetyl-6-Iodoindoline is its application as a fluorescent probe in bioimaging. The compound's ability to emit fluorescence under specific conditions has been exploited for real-time monitoring of biological processes at the molecular level. This property has opened new avenues for studying cellular dynamics and diagnosing diseases at an early stage.

Moreover, 1-Acetyl-6-Iodoindoline has been investigated for its role in energy storage technologies. Its structural features make it a suitable candidate for use in supercapacitors and batteries, where it can enhance energy density and cycling stability. Ongoing research is focused on optimizing its performance under various operating conditions to meet industrial demands.

In conclusion, 1-Acetyl-6-Iodoindoline (CAS No. 115666-43-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application techniques, position it as a key player in advancing modern science and technology.